N-(4-Acetylphenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propanamide
N-(4-Acetylphenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propanamide
Brand Name:
Vulcanchem
CAS No.:
942877-03-4
VCID:
VC0497191
InChI:
InChI=1S/C17H21N3O2/c1-11-12(2)19-20(13(11)3)10-9-17(22)18-16-7-5-15(6-8-16)14(4)21/h5-8H,9-10H2,1-4H3,(H,18,22)
SMILES:
CC1=C(N(N=C1C)CCC(=O)NC2=CC=C(C=C2)C(=O)C)C
Molecular Formula:
C17H21N3O2
Molecular Weight:
299.37g/mol
N-(4-Acetylphenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propanamide
CAS No.: 942877-03-4
Main Products
VCID: VC0497191
Molecular Formula: C17H21N3O2
Molecular Weight: 299.37g/mol
| CAS No. | 942877-03-4 |
|---|---|
| Product Name | N-(4-Acetylphenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propanamide |
| Molecular Formula | C17H21N3O2 |
| Molecular Weight | 299.37g/mol |
| IUPAC Name | N-(4-acetylphenyl)-3-(3,4,5-trimethylpyrazol-1-yl)propanamide |
| Standard InChI | InChI=1S/C17H21N3O2/c1-11-12(2)19-20(13(11)3)10-9-17(22)18-16-7-5-15(6-8-16)14(4)21/h5-8H,9-10H2,1-4H3,(H,18,22) |
| Standard InChIKey | AOGYFYAEYIWXOU-UHFFFAOYSA-N |
| SMILES | CC1=C(N(N=C1C)CCC(=O)NC2=CC=C(C=C2)C(=O)C)C |
| Canonical SMILES | CC1=C(N(N=C1C)CCC(=O)NC2=CC=C(C=C2)C(=O)C)C |
| PubChem Compound | 15943529 |
| Last Modified | Nov 11 2021 |
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